![molecular formula C12H17NOS2 B7594061 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone](/img/structure/B7594061.png)
1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone, also known as DMTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfur-containing heterocyclic molecule that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone is not fully understood, but it is believed to act as an inhibitor of acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes, including muscle contraction and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the induction of apoptosis in cancer cells, and the modulation of the immune system. This compound has also been shown to have antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone, including its potential use as a therapeutic agent for Alzheimer's disease and cancer. This compound may also have applications in the development of new materials and organic compounds. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a sulfur-containing heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.
Synthesis Methods
1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone can be synthesized using various methods, including the reaction of 2-bromo-1-(2,3-dimethylthiomorpholin-4-yl)ethanone with thiophene-2-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 2-bromo-1-(2,3-dimethylthiomorpholin-4-yl)ethanone with thiophene-2-boronic acid in the presence of a palladium catalyst.
Scientific Research Applications
1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been investigated as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in the progression of Alzheimer's disease. This compound has also been studied for its potential anticancer activity, as it has been shown to inhibit the growth of cancer cells in vitro.
In material science, this compound has been used as a building block for the synthesis of various organic materials, including polymers and dendrimers. In organic synthesis, this compound has been used as a starting material for the synthesis of various heterocyclic compounds.
properties
IUPAC Name |
1-(2,3-dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NOS2/c1-9-10(2)15-7-5-13(9)12(14)8-11-4-3-6-16-11/h3-4,6,9-10H,5,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYLMUBQUODCOJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(SCCN1C(=O)CC2=CC=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.